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Compound of Interest

Compound Name: Decamethylcyclopentasiloxane

Cat. No.: B1670010 Get Quote

An In-depth Examination of the Chemical and Physical Properties of a Key Excipient for

Researchers, Scientists, and Drug Development Professionals.

Decamethylcyclopentasiloxane, commonly known as D5, is a volatile cyclic silicone fluid that

has garnered significant attention across various scientific and industrial sectors, including

pharmaceuticals and personal care. Its unique combination of properties—such as low surface

tension, high spreadability, and a non-greasy feel—makes it a valuable excipient in a multitude

of formulations.[1] This technical guide provides a detailed overview of the core chemical and

physical characteristics of D5, outlines standard experimental methodologies for their

determination, and illustrates the interplay between its properties and applications.

Core Physicochemical Properties
Decamethylcyclopentasiloxane is an organosilicon compound with the chemical formula

[(CH₃)₂SiO]₅.[2] It is a colorless and odorless liquid that is slightly volatile.[2] Its fundamental

properties are summarized in the tables below, providing a quantitative basis for its use in

research and product development.

Table 1: General and Physical Properties of
Decamethylcyclopentasiloxane (D5)
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Property Value Reference(s)

Molecular Formula C₁₀H₃₀O₅Si₅ [2]

Molar Mass 370.77 g/mol [2]

Appearance Colorless liquid [2]

Density 0.958 g/cm³ at 25 °C [2][3]

Melting Point -47 °C to -38 °C [2][4]

Boiling Point 210 °C at 760 mmHg [2][5]

Vapor Pressure
20.4 ± 1.1 Pa to 33.2 Pa at 25

°C
[2][3]

Flash Point 73 °C to 77 °C (closed cup) [4][5][6]

Refractive Index 1.396 at 20 °C [3]

Table 2: Solubility and Partitioning Behavior of
Decamethylcyclopentasiloxane (D5)

Property Value Reference(s)

Solubility in Water
17.03 ± 0.72 ppb (µg/L) at 23

°C
[2]

log P (Octanol-Water Partition

Coefficient)
8.07 at 24.6 °C

Solubility in other solvents

Soluble in most anhydrous

alcohols, waxes, oils (except

castor), hydrocarbon oils,

esters, and other silicone

fluids.

[6]

Miscibility Immiscible with water. [3]
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Table 3: Fluid and Interfacial Properties of
Decamethylcyclopentasiloxane (D5)

Property Value Reference(s)

Viscosity 3.74 to 4.0 cP at 25 °C [2][5]

Surface Tension 18.0 to 18.5 dyne/cm at 25 °C [4][6]

Dielectric Constant 2.5 at 20 °C

Experimental Protocols for Property Determination
The accurate characterization of the physicochemical properties of D5 is paramount for its

effective application. The following sections detail the standard methodologies for determining

some of its key attributes.

Viscosity Measurement
The viscosity of decamethylcyclopentasiloxane is typically determined using capillary

viscometers, following standardized procedures such as ASTM D4283 for silicone fluids.[3]

Methodology:

Apparatus: A calibrated glass capillary viscometer (e.g., Cannon-Fenske or Ubbelohde type)

is used. The choice of viscometer depends on the expected viscosity of the fluid. A constant

temperature water bath is required to maintain the sample at a precise temperature, typically

25 ± 0.1 °C.

Procedure: The viscometer is charged with the D5 sample and thermally equilibrated in the

water bath for a sufficient time. The time taken for the liquid to flow between two marked

points on the viscometer under the influence of gravity is measured accurately using a

stopwatch.

Calculation: The kinematic viscosity (ν) is calculated by multiplying the measured flow time

(t) by the calibration constant (C) of the viscometer (ν = C × t). The dynamic viscosity (η) can

then be calculated by multiplying the kinematic viscosity by the density (ρ) of D5 at the same

temperature (η = ν × ρ).
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Vapor Pressure Determination
The vapor pressure of D5 can be determined using various methods outlined in OECD

Guideline 104.[5][6] Given its volatility, a static method or a method based on effusion can be

employed.

Methodology (Static Method):

Apparatus: The setup consists of a sample container connected to a pressure measuring

device (e.g., a manometer) and a vacuum pump, all enclosed in a thermostatically controlled

chamber.

Procedure: A small amount of D5 is introduced into the degassed sample container. The

system is evacuated to remove air and then brought to the desired temperature. The

pressure of the vapor in equilibrium with the liquid is measured at different temperatures.

Data Analysis: The vapor pressure is recorded at each temperature point. A plot of ln(P)

versus 1/T (Clausius-Clapeyron plot) can be used to determine the enthalpy of vaporization.

Water Solubility Assessment
Due to its very low water solubility, the determination of this property for D5 requires a sensitive

and precise method, such as the column elution method described in OECD Guideline 105.[2]

[7]

Methodology (Column Elution Method):

Apparatus: A column packed with an inert support material coated with an excess of D5 is

used. A pump is used to pass water through the column at a slow, constant flow rate. A

system for collecting the eluate is also required.

Procedure: Water is passed through the column until the concentration of D5 in the eluting

water becomes constant, indicating that saturation has been reached. The concentration of

D5 in the collected water samples is then determined using a suitable analytical technique,

such as gas chromatography with mass spectrometry (GC-MS), which is sensitive enough

for the low concentrations expected.
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Analysis: The measured concentration of D5 in the saturated aqueous solution represents its

water solubility at the experimental temperature.

Visualizing Workflows and Relationships
The following diagrams, generated using the DOT language, illustrate a generalized

experimental workflow for physicochemical characterization and the logical connections

between D5's properties and its applications.

Physicochemical Characterization Workflow

Property Measurement Techniques

Sample Preparation

Property Measurement

Data Analysis Viscometry Vapor Pressure Analysis Solubility Determination

Result Reporting

Click to download full resolution via product page

A generalized workflow for the physicochemical characterization of a substance.
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Key Properties of D5
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Relationship between D5's properties and its applications in drug development.

Applications in Research and Drug Development
The distinct physicochemical profile of decamethylcyclopentasiloxane makes it a versatile

component in pharmaceutical and research settings. Its high volatility allows it to evaporate

quickly from the skin, making it an ideal carrier for topical drug delivery systems where a non-

greasy, fast-drying application is desired. The low surface tension and viscosity contribute to its

excellent spreading characteristics, ensuring a uniform application of active pharmaceutical

ingredients (APIs) over the skin's surface.

Furthermore, its chemical inertness makes it a good solvent and dispersing medium for a

variety of APIs without the risk of degradation. In the context of drug development, D5 can be

used to improve the aesthetics and patient acceptability of topical formulations. Its lubricating

properties are also beneficial in the manufacturing processes of certain drug products. As
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research into novel drug delivery systems continues, the unique properties of D5 are likely to

be exploited in new and innovative applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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